Cas no 1343832-77-8 (Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide)

• Product Name: Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide
• CAS No: 1343832-77-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5149560
• Update Time: 2025-06-09

Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide
• 3-Pyrrolidinecarboxamide, N-(3-pyridinylmethyl)-

• Inchi： 1S/C11H15N3O/c15-11(10-3-5-13-8-10)14-7-9-2-1-4-12-6-9/h1-2,4,6,10,13H,3,5,7-8H2,(H,14,15)
• InChI Key： BDRQTVIFLJJMBI-UHFFFAOYSA-N
• SMILES： N1CCC(C(NCC2=CC=CN=C2)=O)C1

Additional information on Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide

Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide (CAS No. 1343832-77-8): An Overview of Its Structure, Properties, and Applications

Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide (CAS No. 1343832-77-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, and potential applications of this compound, highlighting recent advancements in its research and development.

The chemical structure of pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide is defined by a pyrrolidine ring attached to a carboxylic acid group and a pyridine ring. The pyrrolidine ring is a five-membered heterocyclic compound with one nitrogen atom, while the pyridine ring is a six-membered aromatic heterocycle containing one nitrogen atom. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

In terms of physical properties, pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide is typically a white crystalline solid with a molecular weight of 241.29 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound's melting point is around 150°C, and it exhibits good stability under standard laboratory conditions.

The biological activity of pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide has been the subject of numerous studies. One of the key areas of interest is its potential as a modulator of ion channels and receptors. Recent research has shown that this compound can interact with various ion channels, including potassium and calcium channels, which are crucial for maintaining cellular homeostasis and signaling pathways.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide on potassium channels in neuronal cells. The results indicated that the compound selectively inhibited certain types of potassium channels, leading to changes in neuronal excitability. This finding suggests that pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide could have therapeutic potential in neurological disorders characterized by hyperexcitability, such as epilepsy.

In addition to its ion channel modulating properties, pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide has also been explored for its anti-inflammatory effects. A study published in the European Journal of Pharmacology in 2020 demonstrated that the compound exhibited significant anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation.

The potential applications of pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide extend beyond its biological activities. In the field of materials science, this compound has been used as a building block for the synthesis of more complex molecules with tailored properties. For example, it has been incorporated into polymers and supramolecular assemblies to create materials with enhanced mechanical strength and thermal stability.

In pharmaceutical research, pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide is being investigated as a lead compound for drug development. Its ability to modulate ion channels and reduce inflammation makes it an attractive candidate for treating various diseases. Several pharmaceutical companies are currently conducting preclinical studies to evaluate its safety and efficacy.

The synthesis of pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide involves multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of pyrrolidine carboxylic acid with pyridine derivatives using coupling reagents such as HATU or EDC·HCl. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, reducing waste generation and improving overall sustainability.

In conclusion, Pyrrolidine-3-carboxylic acid (pyridin-3-ylmethyl)-amide (CAS No. 1343832-77-8) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological activities make it a valuable target for further investigation and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.